Cas no 1804884-28-3 (6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxylic acid)

• Product Name: 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxylic acid
• CAS No: 1804884-28-3
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4898592
• Update Time: 2025-10-13

6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxylic acid

• Inchi： 1S/C9H10F2N2O2/c1-4-6(8(10)11)2-5(3-12)13-7(4)9(14)15/h2,8H,3,12H2,1H3,(H,14,15)
• InChI Key： CHSISSWDKIUDHW-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=NC(C(=O)O)=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: -1.7
• Topological Polar Surface Area: 76.2

Additional information on 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxylic acid

Research Briefing on 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxylic acid (CAS: 1804884-28-3)

This research briefing provides an in-depth analysis of the latest advancements and applications of 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxylic acid (CAS: 1804884-28-3), a compound of significant interest in the field of chemical biology and pharmaceutical research. The compound has garnered attention due to its potential therapeutic applications and unique chemical properties, which make it a promising candidate for drug development.

Recent studies have focused on the synthesis and characterization of 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxylic acid, with particular emphasis on its role as a key intermediate in the development of novel pharmaceutical agents. The compound's structural features, including the difluoromethyl and aminomethyl groups, contribute to its reactivity and potential bioactivity, making it a valuable building block in medicinal chemistry.

One of the primary research objectives has been to explore the compound's mechanism of action and its interactions with biological targets. Preliminary findings suggest that 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxylic acid may exhibit inhibitory effects on specific enzymes or receptors, which could be leveraged for the treatment of various diseases. Further investigations are underway to elucidate its pharmacokinetic and pharmacodynamic properties.

In addition to its therapeutic potential, the compound has also been studied for its utility in chemical biology. Researchers have employed 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxylic acid as a probe to investigate biological pathways and to develop new assays for drug discovery. Its versatility and stability under various conditions make it an attractive tool for such applications.

The synthesis of 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxylic acid has been optimized in recent studies, with a focus on improving yield and purity. Advances in catalytic methods and green chemistry approaches have been particularly noteworthy, offering more sustainable and efficient routes to its production. These developments are critical for scaling up the compound's use in both research and industrial settings.

Looking ahead, the potential applications of 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxylic acid are vast. Ongoing research is exploring its use in the development of new antibiotics, anticancer agents, and anti-inflammatory drugs. The compound's unique chemical profile positions it as a valuable asset in the quest for innovative therapeutics.

In conclusion, 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-carboxylic acid (CAS: 1804884-28-3) represents a promising area of research in chemical biology and pharmaceutical science. Its multifaceted applications, coupled with recent advancements in synthesis and characterization, underscore its potential to contribute significantly to drug discovery and development. Future studies will undoubtedly shed more light on its therapeutic and mechanistic properties, further solidifying its role in the field.